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Compound of Interest

Compound Name: Octanedial

Cat. No.: B1618308 Get Quote

Essential Safety and Handling Guide for
Octanedial
For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling and disposal of Octanedial,
ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
When working with Octanedial, the use of appropriate personal protective equipment is

mandatory to prevent exposure. The following table summarizes the required PPE.[1]
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PPE Category Item Specifications

Eye/Face Protection Safety glasses and face shield

Use equipment tested and

approved under appropriate

government standards such as

NIOSH (US) or EN 166 (EU).

[1]

Hand Protection Chemical-resistant gloves

Gloves must be inspected prior

to use. Use proper glove

removal technique to avoid

skin contact. Dispose of

contaminated gloves after use.

[1]

Skin and Body Protection Full protective suit

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[1]

Respiratory Protection Respirator

For nuisance exposures, use a

type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher-level protection, use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges. Use

respirators and components

tested and approved under

appropriate government

standards.[1]

Hazard Identification and First Aid
Octanedial presents several health hazards. It is harmful if swallowed (Acute toxicity, oral,

Category 4), causes skin irritation (Category 2), and serious eye irritation (Category 2A).[1] It
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may also cause respiratory tract irritation.[1]

In the event of exposure, the following first aid measures should be taken:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[1]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water and consult a physician.[1]

Handling and Disposal Workflow
Proper handling and disposal of Octanedial are critical to minimize risks. The following

workflow diagram outlines the key steps.
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Workflow for Handling and Disposal of Octanedial

Preparation
- Review Safety Data Sheet
- Ensure proper ventilation

- Inspect all PPE

Handling
- Avoid contact with skin and eyes

- Avoid formation of dust and aerosols
- Wear appropriate PPE

Proceed with caution

Storage
- Store at -10°C

- Keep in an inert atmosphere

After use

Spill Response
- Evacuate area

- Wear appropriate PPE
- Contain and clean up spill

In case of spill

Disposal
- Do not let product enter drains

- Offer surplus to a licensed disposal company
- Dispose of contaminated gloves and packaging as hazardous waste

After experiment completion

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling and disposal of Octanedial.

Operational and Disposal Plans
Safe Handling Procedures:

Avoid all contact with skin and eyes.[1]

Prevent the formation of dust and aerosols.[1]

Ensure adequate exhaust ventilation is provided where dust is formed.[1]

Handle in accordance with good industrial hygiene and safety practices.[1]

Wash hands before breaks and at the end of the workday.[1]
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Storage:

Store at a temperature of -10°C in an inert atmosphere.[1]

Disposal:

The product should not be allowed to enter drains.[1]

Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

Contact a licensed professional waste disposal service to dispose of this material.[1]

Dispose of contaminated gloves and other disposable items in accordance with applicable

laws and good laboratory practices.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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